BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
6-Hydroxy-4-nonanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Hydroxy-4-nonanone

Cat. No.: B14639738

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available physicochemical information for the
organic compound 6-Hydroxy-4-nonanone. Due to a lack of experimentally determined data in
publicly accessible databases and literature, this document primarily presents computationally
predicted properties. These predictions offer an initial characterization of the compound's
physical state and appearance. This guide also outlines standard experimental protocols that
would be employed to determine these properties empirically.

Introduction

6-Hydroxy-4-nonanone, with the chemical formula CoH180z2, is a bifunctional organic molecule
containing both a hydroxyl (-OH) and a ketone (C=0) group.[1][2][3] Its structure suggests
properties influenced by both functional groups, such as the potential for hydrogen bonding due
to the hydroxyl group, which would affect its boiling point and solubility. A comprehensive
understanding of its physical state and appearance is fundamental for its application in
research and development, including handling, formulation, and quality control.

Predicted Physicochemical Properties
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Currently, there is a notable absence of experimentally verified data for the key physical
properties of 6-Hydroxy-4-nonanone. The information presented in this section is based on
computational models and should be considered as estimations.

Physical State and Appearance

The physical state of 6-Hydroxy-4-nonanone at standard temperature and pressure has not
been experimentally documented. However, based on its molecular weight and the presence of
a hydroxyl group which allows for hydrogen bonding, it is likely to be a liquid. Its appearance,
color, and odor have not been described in the available literature.

Quantitative Data

The following table summarizes the available computed data for 6-Hydroxy-4-nonanone. For
comparative purposes, experimental data for the related compound, 4-nonanone, is also
included to provide some context, although it lacks the hydroxyl group.

6-Hydroxy-4-
4-Nonanone
Property nonanone . Data Source
(Experimental)
(Computed)
Molecular Formula CoH1802 CoH180 [L1[21[3114]15]
Molecular Weight 158.24 g/mol 142.24 g/mol [L1121[31[4115]
Melting Point Not Available -18.52 °C (estimate) [1]
Boiling Point Not Available 187-188 °C [41[5]
Density Not Available 0.819 g/mL [4]
Topological Polar
polod 37.3A2 17.1 A2 [2][5]
Surface Area
XLogP3-AA (LogP) 1.3 2.8 [2][5]
Hydrogen Bond Donor
1 0 [21[3]
Count
Hydrogen Bond
yerod 2 1 [2][3]

Acceptor Count
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Experimental Protocols for Physicochemical
Characterization

To ascertain the definitive physical properties of 6-Hydroxy-4-nonanone, the following
standard experimental methodologies would be employed.

Determination of Physical State and Appearance

e Procedure: A sample of purified 6-Hydroxy-4-nonanone would be visually inspected at
ambient temperature (e.g., 20-25 °C) and atmospheric pressure. The state (solid, liquid, or
gas), color, and clarity would be recorded. For odor, a qualitative description would be noted
by carefully wafting the vapors towards the nose.

Melting Point Determination (if solid)

o Apparatus: Capillary melting point apparatus.

e Procedure: A small, powdered sample of the compound would be packed into a capillary
tube and heated in the melting point apparatus. The temperature range over which the
substance melts would be recorded.

Boiling Point Determination

o Apparatus: Distillation apparatus or a specialized micro boiling point apparatus.

o Procedure: The compound would be heated in a distillation flask. The temperature at which
the liquid boils and its vapor pressure equals the atmospheric pressure would be recorded
as the boiling point. For higher accuracy, this would be performed at a controlled pressure.

Density Measurement

e Apparatus: Pycnometer or a digital density meter.

e Procedure: The mass of a known volume of the substance would be measured at a specific
temperature. The density would then be calculated by dividing the mass by the volume.

Logical Workflow for Characterization
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The following diagram illustrates a logical workflow for the physical and chemical
characterization of a novel or uncharacterized compound like 6-Hydroxy-4-nonanone.
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Caption: Workflow for Physicochemical Characterization.
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Conclusion

While there is a significant gap in the experimentally determined physical properties of 6-
Hydroxy-4-nonanone, computational predictions suggest it is likely a liquid at standard
conditions with a capacity for hydrogen bonding. This guide underscores the necessity for
empirical studies to validate these predictions and provide a definitive characterization of this
compound for its potential applications in scientific research and drug development. The
outlined experimental protocols provide a clear path for obtaining this crucial data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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